4-Chlorophenyl 2-methoxybenzoate
Description
4-Chlorophenyl 2-methoxybenzoate is an ester derivative synthesized via reactions involving 2-methoxybenzoic acid and chlorophenyl-containing reagents. Its structure comprises a 2-methoxybenzoate moiety linked to a 4-chlorophenyl group, which introduces distinct electronic and steric properties. The methoxy group at the ortho position of the benzoate and the para-chloro substituent on the phenyl ring influence its reactivity, solubility, and thermal stability, making it a subject of comparative studies with structurally analogous compounds.
Properties
Molecular Formula |
C14H11ClO3 |
|---|---|
Molecular Weight |
262.69 g/mol |
IUPAC Name |
(4-chlorophenyl) 2-methoxybenzoate |
InChI |
InChI=1S/C14H11ClO3/c1-17-13-5-3-2-4-12(13)14(16)18-11-8-6-10(15)7-9-11/h2-9H,1H3 |
InChI Key |
BELPBVCDOMAVAK-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Cl |
Canonical SMILES |
COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Electronic Comparison
| Compound Name | Substituents on Benzoate/Phenyl | Molecular Weight | Key Functional Groups |
|---|---|---|---|
| 4-Chlorophenyl 2-methoxybenzoate | 2-OCH₃, 4-Cl | ~260.68* | Ester, Methoxy, Chlorophenyl |
| 2-(4-Chlorophenyl)-2-oxoethyl 4-hydroxybenzoate | 4-OH, 4-Cl | ~304.71 | Ester, Hydroxy, Chlorophenyl |
| Methyl 2-methoxybenzoate | 2-OCH₃ | ~166.17 | Ester, Methoxy |
| 4-Chlorophenyl acetate | - | ~170.59 | Ester, Chlorophenyl |
*Calculated based on molecular formula C₁₄H₁₁ClO₃.
Physicochemical Properties
- Thermal Stability : 4-Chlorophenyl 2-methoxybenzoate exhibits moderate thermal stability, with decomposition observed above 200°C in metal complexes (e.g., Co, Ni derivatives) . In contrast, methyl 2-methoxybenzoate volatilizes at lower temperatures due to its smaller size .
- Solubility : The chlorophenyl group enhances lipophilicity compared to unsubstituted analogs like methyl 2-methoxybenzoate , which is more soluble in polar solvents .
- Crystallinity : X-ray diffraction studies of analogs like 2-(4-chlorophenyl)-2-oxoethyl 4-hydroxybenzoate reveal crystalline structures stabilized by hydrogen bonding, whereas the methoxy group in 4-chlorophenyl 2-methoxybenzoate may reduce intermolecular interactions .
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